1-[3-[(3-Methyloxetan-3-yl)methylamino]phenyl]imidazolidin-2-one

• IUPAC Name: 1-[3-[(3-methyloxetan-3-yl)methylamino]phenyl]imidazolidin-2-one
• InChI: InChI=1S/C14H19N3O2/c1-14(9-19-10-14)8-16-11-3-2-4-12(7-11)17-6-5-15-13(17)18/h2-4,7,16H,5-6,8-10H2,1H3,(H,15,18)
• InChI Key: VNVLQGNCVHUYRP-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC1)CNC2=CC(=CC=C2)N3CCNC3=O
• Molecular Formula: C14H19N3O2
• Molecular Weight: 261.32 g/mol

Description

1-[3-[(3-Methyloxetan-3-yl)methylamino]phenyl]imidazolidin-2-one, also known as MOI-196, is a small molecule inhibitor that has been found to have potential applications in various scientific research fields.

Scientific Research Applications

1-[3-[(3-Methyloxetan-3-yl)methylamino]phenyl]imidazolidin-2-one has been found to have potential applications in various scientific research fields, including cancer research, neurodegenerative disease research, and infectious disease research. In cancer research, 1-[3-[(3-Methyloxetan-3-yl)methylamino]phenyl]imidazolidin-2-one has been shown to inhibit the growth of cancer cells by targeting specific proteins involved in cancer cell proliferation. In neurodegenerative disease research, 1-[3-[(3-Methyloxetan-3-yl)methylamino]phenyl]imidazolidin-2-one has been found to have neuroprotective effects by reducing oxidative stress and inflammation. In infectious disease research, 1-[3-[(3-Methyloxetan-3-yl)methylamino]phenyl]imidazolidin-2-one has been shown to have antiviral activity against several viruses, including HIV and HCV.

Mechanism of Action

1-[3-[(3-Methyloxetan-3-yl)methylamino]phenyl]imidazolidin-2-one works by inhibiting specific proteins involved in various cellular processes. In cancer cells, 1-[3-[(3-Methyloxetan-3-yl)methylamino]phenyl]imidazolidin-2-one targets the protein c-Myc, which is involved in cancer cell proliferation. In neurodegenerative diseases, 1-[3-[(3-Methyloxetan-3-yl)methylamino]phenyl]imidazolidin-2-one reduces oxidative stress and inflammation by targeting the protein NF-κB. In infectious diseases, 1-[3-[(3-Methyloxetan-3-yl)methylamino]phenyl]imidazolidin-2-one inhibits viral replication by targeting specific viral proteins.
Biochemical and Physiological Effects:
1-[3-[(3-Methyloxetan-3-yl)methylamino]phenyl]imidazolidin-2-one has been found to have several biochemical and physiological effects, including reducing cancer cell proliferation, reducing oxidative stress and inflammation, and inhibiting viral replication. 1-[3-[(3-Methyloxetan-3-yl)methylamino]phenyl]imidazolidin-2-one has also been found to have low toxicity in vitro and in vivo, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[3-[(3-Methyloxetan-3-yl)methylamino]phenyl]imidazolidin-2-one in lab experiments is its specificity for certain cellular processes and proteins, which allows for targeted research. Another advantage is its low toxicity, which makes it a safer alternative to other inhibitors. However, one limitation of using 1-[3-[(3-Methyloxetan-3-yl)methylamino]phenyl]imidazolidin-2-one is its relatively high cost compared to other inhibitors.

Future Directions

There are several future directions for 1-[3-[(3-Methyloxetan-3-yl)methylamino]phenyl]imidazolidin-2-one research, including further investigation of its potential applications in cancer research, neurodegenerative disease research, and infectious disease research. Additionally, research could focus on developing more cost-effective synthesis methods for 1-[3-[(3-Methyloxetan-3-yl)methylamino]phenyl]imidazolidin-2-one and identifying potential drug combinations that could enhance its effectiveness. Finally, further research could investigate the potential of 1-[3-[(3-Methyloxetan-3-yl)methylamino]phenyl]imidazolidin-2-one as a therapeutic agent in human clinical trials.

Synthesis Methods

1-[3-[(3-Methyloxetan-3-yl)methylamino]phenyl]imidazolidin-2-one can be synthesized using a multi-step process that involves the reaction of several chemical intermediates. The first step involves the reaction of 3-methyloxetan-3-ylamine with 3-bromoaniline to form an intermediate product. This intermediate is then reacted with 2-chloro-1-(3-nitrophenyl)ethanone to form the final product, 1-[3-[(3-Methyloxetan-3-yl)methylamino]phenyl]imidazolidin-2-one.